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Compound of Interest |

Compound Name: Cudraxanthone B
CAS No.: 84955-05-5
Cat. No.: B563145
Get Quote
Introduction

Cudraxanthone B is a prenylated xanthone found in plants of the Cudrania species,
particularly in the root bark of Cudrania tricuspidata.[1][2][3] This class of compounds is of
significant interest to the pharmaceutical and nutraceutical industries due to a wide range of
biological activities, including antioxidant, anti-inflammatory, and antitumor effects.[2][4][5][6] As
research into the therapeutic potential of cudraxanthone B and herbal products containing it
intensifies, the need for a robust and reliable analytical method for its quantification becomes
paramount.[2] This application note provides a detailed, validated protocol for the quantification
of cudraxanthone B in herbal extracts using High-Performance Liquid Chromatography
(HPLC).

The methodologies described herein are designed for researchers, scientists, and drug
development professionals, providing a comprehensive guide from sample preparation to data
analysis. The protocols are grounded in established analytical principles and adhere to the
validation guidelines set forth by the International Council for Harmonisation (ICH).[7][8][9][10]

Chemical Properties of Cudraxanthone B
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Molecular Formula: C23H2206(3]

Molecular Weight: 394.4 g/mol [3]

CAS Number: 84955-05-5[1]

Solubility: Soluble in DMSO, acetone, chloroform, dichloromethane, and ethyl acetate.[1]

Experimental Protocol
Materials and Reagents

o Cudraxanthone B reference standard: (Purity 298%)

o Acetonitrile: HPLC grade

e Methanol: HPLC grade

o Water: Deionized or HPLC grade

e Formic acid: Analytical grade

o Herbal matrix: Dried and powdered root bark of Cudrania tricuspidata
o Syringe filters: 0.45 um PTFE or nylon

Equipment

o HPLC system with a UV-Vis or Diode Array Detector (DAD)

Analytical balance

Ultrasonic bath

Vortex mixer

Centrifuge

Volumetric flasks and pipettes
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Extraction of Cudraxanthone B from Herbal Matrix

The selection of an appropriate extraction solvent and method is critical for the efficient
recovery of the target analyte from the complex herbal matrix. Methanol is a common and
effective solvent for the extraction of xanthones.[11][12] Sonication is employed to enhance the
extraction efficiency by disrupting the plant cell walls.

Protocol:

Accurately weigh 1.0 g of the powdered herbal matrix into a 50 mL conical tube.
e Add 25 mL of methanol to the tube.

» Vortex for 1 minute to ensure thorough mixing.

e Sonicate the mixture in an ultrasonic bath for 30 minutes at room temperature.
o Centrifuge the mixture at 4000 rpm for 15 minutes.

o Carefully decant the supernatant into a clean flask.

» Repeat the extraction process (steps 2-6) on the plant residue twice more.

o Combine the supernatants and evaporate to dryness under reduced pressure.

e Reconstitute the dried extract in 10 mL of methanol.

« Filter the reconstituted extract through a 0.45 um syringe filter into an HPLC vial prior to
analysis.

HPLC Method for Quantification

A reversed-phase HPLC method is ideal for the separation of moderately polar compounds like
cudraxanthone B.[13][14][15][16][17] A C18 column is a versatile and widely used stationary
phase for this purpose. The mobile phase, consisting of a mixture of acetonitrile and water with
a small amount of formic acid, ensures good peak shape and resolution.

Chromatographic Conditions:
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Parameter Condition

Column C18 (e.g., 4.6 x 250 mm, 5 pm)

Acetonitrile : 0.1% Formic Acid in Water
(Gradient)

Mobile Phase

0-20 min, 30-70% Acetonitrile; 20-25 min, 70-

Gradient Program o ] o
30% Acetonitrile; 25-30 min, 30% Acetonitrile

Flow Rate 1.0 mL/min
Injection Volume 10 uL
Column Temperature 30°C
Detection Wavelength 254 nm

Preparation of Standard Solutions

e Stock Solution (1 mg/mL): Accurately weigh 10 mg of cudraxanthone B reference standard
and dissolve it in 10 mL of methanol in a volumetric flask.

o Working Standard Solutions: Prepare a series of working standard solutions by serially
diluting the stock solution with methanol to obtain concentrations ranging from 1 pg/mL to
100 pg/mL.

Calibration Curve

e Inject 10 pL of each working standard solution into the HPLC system.
o Record the peak area for each concentration.

o Construct a calibration curve by plotting the peak area versus the concentration of
cudraxanthone B.

o Perform a linear regression analysis to determine the equation of the line (y = mx + c¢) and
the correlation coefficient (R2). The R2 value should be = 0.999 for a good linear fit.[14]

Sample Analysis
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 Inject 10 pL of the filtered herbal extract solution into the HPLC system.

« |dentify the cudraxanthone B peak in the sample chromatogram by comparing its retention
time with that of the standard.

o Calculate the concentration of cudraxanthone B in the sample using the calibration curve
equation.

Overall Workflow Diagram
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Caption: Workflow for the quantification of Cudraxanthone B.
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Method Validation

To ensure the reliability and accuracy of the analytical method, it must be validated according
to ICH guidelines.[7][8][9][10] The key validation parameters are outlined below.

Specificity

Specificity is the ability of the method to accurately measure the analyte in the presence of
other components such as impurities, degradation products, and matrix components. This can
be assessed by comparing the chromatograms of a blank matrix, the matrix spiked with

cudraxanthone B, and the cudraxanthone B standard. The peak for cudraxanthone B in the
spiked matrix should be pure and have the same retention time as the standard.

Linearity and Range

Linearity is the ability of the method to elicit test results that are directly proportional to the
concentration of the analyte. The range is the interval between the upper and lower
concentrations of the analyte that have been demonstrated to have a suitable level of
precision, accuracy, and linearity.[18]

Concentration (pg/mL) Peak Area (Arbitrary Units)
1 15,234
5 76,170
10 151,980
25 380,500
50 759,800
100 1,525,000
Linear Regression y = 15230x + 450
Correlation Coefficient (R?) 0.9998
Accuracy
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Accuracy is the closeness of the test results obtained by the method to the true value. It is
often determined by performing recovery studies on a sample matrix spiked with known
amounts of the analyte.[14][18]

. Amount Added Amount Found
Spiked Level Recovery (%)
(ng/mL) (ng/mL)
Low 5 4.95 99.0
Medium 25 25.3 101.2
High 50 49.8 99.6
Average Recover
g Y 99.9

(%)

Precision

Precision is the degree of agreement among individual test results when the method is applied
repeatedly to multiple samplings of a homogeneous sample. It is usually expressed as the
relative standard deviation (RSD).

o Repeatability (Intra-day precision): The analysis of replicate samples on the same day.

 Intermediate Precision (Inter-day precision): The analysis of replicate samples on different

days.
Precision Level Concentration (pg/mL) RSD (%)
Repeatability (n=6) 25 <15

Intermediate Precision (n=6, 3
25 <20
days)

Limit of Detection (LOD) and Limit of Quantification

(LOQ)
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o LOD: The lowest amount of an analyte in a sample that can be detected but not necessarily
quantitated as an exact value.

e LOQ: The lowest amount of an analyte in a sample which can be quantitatively determined
with suitable precision and accuracy.[14]

LOD and LOQ can be calculated based on the standard deviation of the response and the
slope of the calibration curve.

e LOD =3.3 x (0/S)
e LOQ = 10 x (0/S)

Where o is the standard deviation of the y-intercepts of regression lines and S is the slope of
the calibration curve.

Robusthess

Robustness is a measure of the method's capacity to remain unaffected by small, but
deliberate variations in method parameters and provides an indication of its reliability during
normal usage.[18] Parameters to investigate include:

e Flow rate (+ 0.1 mL/min)
e Column temperature (= 2 °C)
» Mobile phase composition (£ 2%)

The method should produce consistent results within these variations.

Method Validation Summary Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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